Cas no 5002-42-6 (1-(3'-fluoro-4-biphenylyl)ethanone)

• Product Name: 1-(3'-fluoro-4-biphenylyl)ethanone
• CAS No: 5002-42-6
• MF: C₁₄H₁₁FO
• MW: 214.234947443008
• CID: 1554791
• PubChem ID: 2782691
• Update Time: 2025-04-21

1-(3'-fluoro-4-biphenylyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3'-Fluoro-4-biphenylyl)ethanone
• SureCN8367216
• 3-Fluor-4-acetamino-benzoesaeure
• BD230821
• CTK8B2215
• 3'-Fluor-4-acetyl-biphenyl
• AK-93111
• ACMC-209oi3
• 4-acetyl-3'-fluorobiphenyl
• ANW-36025
• 4-Acetylamino-3-fluorobenzoic acid
• 1-(3'-FLUORO-BIPHENYL-4-YL)-ETHANONE
• 5002-42-6
• SCHEMBL11134357
• AKOS004114105
• 1-(3'-fluoro[1,1-biphenyl]-4-yl)ethanone
• 1-(3'-Fluoro-[1,1'-biphenyl]-4-yl)ethanone
• 1-[4-(3-fluorophenyl)phenyl]ethanone
• 1-(3'-fluoro[1,1'-biphenyl]-4-yl)ethanone
• 1-(3'-fluoro-4-biphenylyl)ethanone

• MDL： MFCD04039226
• Inchi： 1S/C14H11FO/c1-10(16)11-5-7-12(8-6-11)13-3-2-4-14(15)9-13/h2-9H,1H3
• InChI Key： CBMCNPAMKBMCBO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 214.07900
• Monoisotopic Mass: 214.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.69530

1-(3'-fluoro-4-biphenylyl)ethanone Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：